Cas no 304868-33-5 (4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester)

• Product Name: 4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester
• CAS No: 304868-33-5
• Molecular Formula: C₇H₉N₃O₂
• Molecular Weight: 167.16526
• CID: 299624
• PubChem ID: 818455

4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester
• 4-Pyrimidinecarboxylicacid,2-amino-6-methyl-,methylester(9CI)
• methyl2-amino-6-methylpyrimidine-4-carboxylate
• 304868-33-5
• AKOS006273108
• methyl 2-amino-6-methylpyrimidine-4-carboxylate

• InChIKey： SLLDMQQVCIJNKE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9N3O2/c1-4-3-5(6(11)12-2)10-7(8)9-4/h3H,1-2H3,(H2,8,9,10)
• SMILES： COC(C1C=C(C)N=C(N)N=1)=O

Computed Properties

• Exact Mass: 167.069
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.069
• Heavy Atom Count: 12
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 78.1Ų